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Compound of Interest

5-(Chloromethyl)-2-
Compound Name:

isopropoxypyridine hydrochloride
CAS No.: 1357945-88-0

Cat. No.: B571957

Get Quote

\ J

CAS Number: 1357945-88-0 Molecular Formula: C

H

CINO[1] - HCI Molecular Weight: 222.11 g/mol [1][2]

Executive Summary

5-(Chloromethyl)-2-isopropoxypyridine hydrochloride is a specialized pyridine derivative
utilized primarily as an intermediate in the synthesis of pharmaceutical compounds and
agrochemicals.[1] Its structural uniqueness lies in the combination of a reactive electrophilic
handle (the chloromethyl group) and an electron-donating alkoxy substituent (the isopropoxy
group).[1] This guide provides a comprehensive analysis of its physical properties, chemical
reactivity, and handling protocols, designed for researchers requiring high-purity standards for
drug development workflows.[1]

Chemical Identity & Physical Properties[1][3]
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The hydrochloride salt form is preferred for storage and handling due to the inherent instability
of the free base, which is prone to self-alkylation and polymerization.[1] The protonation of the
pyridine nitrogen reduces the nucleophilicity of the ring, thereby stabilizing the molecule against
intermolecular reactions.[1]

ble 1: Physicochemical ¢ 1]

Property Value Notes

Specific to the Hydrochloride

CAS Number 1357945-88-0
salt
C
H
Molecular Formula Includes the HCI counterion
Cl
NO
Molecular Weight 222.11 g/mol Free base MW: ~185.65 g/mol
Appearance Off-white to pale yellow solid Hygroscopic crystalline powder
. Soluble in Water, Methanol, Limited solubility in non-polar
Solubility
DMSO solvents (Hexanes)
) ) Precise MP varies by
Melting Point > 130°C (Decomposes)

crystallinity/purity

-20°C, Inert Atmosphere (Ar/N
Storage Condition Highly moisture sensitive

)

Structural Analysis

The molecule features a pyridine ring substituted at the 2-position with an isopropoxy group
and at the 5-position with a chloromethyl group.[1][3]

o 2-Isopropoxy Group: Acts as a strong electron-donating group (EDG) via resonance,
increasing the electron density of the pyridine ring.[1] This makes the ring more susceptible
to electrophilic attack but also influences the lability of the chloromethyl group.[1]
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e 5-Chloromethyl Group: A "benzylic-like" halide.[1] The carbon-chlorine bond is activated,
making it a potent alkylating agent.[1]

Structural Visualization & Reactivity[1]

The following diagram illustrates the core structural features and the primary reactivity hotspots
of the molecule.
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Figure 1: Structural dissection highlighting the electron-donating isopropoxy group and the
reactive chloromethyl electrophile.[1]

Stability & Degradation Pathways[1]

The primary stability concern for 5-(Chloromethyl)-2-isopropoxypyridine hydrochloride is
hydrolysis.[1] Upon exposure to moisture, the chloromethyl group can undergo nucleophilic
substitution (

or

mechanism), converting the alkyl chloride into an alcohol (hydroxymethyl).[1]

Degradation Workflow

e Moisture Ingress: Atmospheric water contacts the solid.[1]

e Solvation: The salt dissolves, dissociating Cl
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1]

¢ Hydrolysis: Water attacks the methylene carbon.[1]

e Product Formation: 5-(Hydroxymethyl)-2-isopropoxypyridine + HCI.[1]
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Figure 2: The primary degradation pathway via hydrolysis, emphasizing the need for anhydrous
storage.[1]

Handling & Safety Protocols
Hazard Classification:
o Corrosive: Causes severe skin burns and eye damage (H314).[1][4][5][6]

e Acute Toxicity: Harmful if swallowed (H302).[1][4][5]
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» Sensitizer: Potential skin sensitizer due to alkylating properties.[1]

Experimental Handling Protocol

Objective: To handle and weigh the substance for reaction without inducing hydrolysis.

o Environment: All manipulations must occur within a glovebox or under a positive pressure of
dry Nitrogen/Argon.[1]

» Weighing:
o Equilibrate the vial to room temperature before opening to prevent condensation.[1]
o Use antistatic weighing boats.[1]
o Do not return unused material to the stock vial.
e Solvent Selection:
o Preferred: Anhydrous DMF, DCM, or THF (dried over molecular sieves).[1]
o Avoid: Alcohols (unless intended as reactants) or water-containing solvents.[1]
e Quenching:

o Residual material on spatulas or glassware should be quenched with a dilute ammonium
hydroxide solution to neutralize the alkylating potential before washing.[1]

Synthesis Context

Researchers typically synthesize this compound in situ or purchase it as a high-purity
intermediate.[1] The standard synthetic route involves the chlorination of the corresponding
alcohol precursor.[1]

Reaction:

Note: The byproduct HCI often serves to form the salt directly, precipitating the product from
non-polar solvents like ether or hexanes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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